1-{[6-(4-Tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole
1-{[6-(4-Tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole
Brand Name:
Vulcanchem
CAS No.:
902045-37-8
VCID:
VC0482408
InChI:
InChI=1S/C20H19N7S/c1-20(2,3)14-10-8-13(9-11-14)18-24-27-17(22-23-19(27)28-18)12-26-16-7-5-4-6-15(16)21-25-26/h4-11H,12H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4
Molecular Formula:
C20H19N7S
Molecular Weight:
389.5g/mol
1-{[6-(4-Tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole
CAS No.: 902045-37-8
Main Products
VCID: VC0482408
Molecular Formula: C20H19N7S
Molecular Weight: 389.5g/mol
![1-{[6-(4-Tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole - 902045-37-8](/images/no_structure.jpg)
| CAS No. | 902045-37-8 |
|---|---|
| Product Name | 1-{[6-(4-Tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole |
| Molecular Formula | C20H19N7S |
| Molecular Weight | 389.5g/mol |
| IUPAC Name | 3-(benzotriazol-1-ylmethyl)-6-(4-tert-butylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
| Standard InChI | InChI=1S/C20H19N7S/c1-20(2,3)14-10-8-13(9-11-14)18-24-27-17(22-23-19(27)28-18)12-26-16-7-5-4-6-15(16)21-25-26/h4-11H,12H2,1-3H3 |
| Standard InChIKey | ZZOSYONRCIQDEH-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
| PubChem Compound | 4909931 |
| Last Modified | Nov 11 2021 |
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